5-(2-Methoxyethyl)-4-methylthiazole

• Molecular Formula: C7H11NOS
• Molecular Weight: 157.24 g/mol
• IUPAC Name: 5-(2-methoxyethyl)-4-methyl-1,3-thiazole
• InChI: InChI=1S/C7H11NOS/c1-6-7(3-4-9-2)10-5-8-6/h5H,3-4H2,1-2H3
• InChI Key: ZUTMHOFPJBCIIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCOC

Description

5-(2-Hydroxyethyl)-4-methylthiazole (CAS 137-00-8) is a sulfur-containing heterocyclic compound with the molecular formula C₆H₉NOS. It belongs to the class of 4,5-disubstituted thiazoles, featuring a methyl group at position 4 and a 2-hydroxyethyl group at position 3. This compound is a key intermediate in thiamine (vitamin B₁) biosynthesis and metabolism . It is naturally occurring and has been detected in foods such as kohlrabi, red bell peppers, and citrus fruits, contributing to sulfurous flavor profiles .

In biological systems, 5-(2-hydroxyethyl)-4-methylthiazole serves as a precursor for the thiazole moiety of thiamine. Studies in Saccharomyces cerevisiae demonstrate its efficient utilization as a sulfur source for thiamine biosynthesis, outperforming other sulfur donors like methionine and glutathione . In mammalian metabolism, it is a major metabolite of thiamine, undergoing further oxidation to 4-methylthiazole-5-acetic acid in rats . Industrially, it is used in flavoring agents and as a precursor for pharmaceuticals, such as the hypnotic drug heminevrin (clomethiazole) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural analogs of 5-(2-hydroxyethyl)-4-methylthiazole vary in substituents at position 5, leading to distinct chemical, metabolic, and functional properties. Below is a detailed comparison:

Structural Analogs and Key Properties

Compound Name	Substituent (Position 5)	CAS Number	Molecular Formula	Key Applications/Properties	References
5-(2-Hydroxyethyl)-4-methylthiazole	2-Hydroxyethyl	137-00-8	C₆H₉NOS	Thiamine biosynthesis, flavoring agent, metabolite
5-(2-Chloroethyl)-4-methylthiazole	2-Chloroethyl	671-24-9	C₆H₈ClNS	Intermediate for heminevrin synthesis (hypnotic drug)
5-(2-Bromoethyl)-4-methylthiazole	2-Bromoethyl	671-24-9	C₆H₈BrNS	Synthetic precursor for further alkylation reactions
Amthamine	2-Aminoethyl	N/A	C₆H₁₀N₂S	Potent histamine H₂ receptor agonist (pKa 4.17 for receptor interaction)
4-Methylthiazole-5-acetic acid	Acetic acid	N/A	C₆H₇NO₂S	Terminal metabolite of thiamine and 5-(2-hydroxyethyl)-4-methylthiazole in rats
5-Ethenyl-4-methylthiazole	Ethenyl	1759-28-0	C₆H₇NS	Flavor and fragrance component (limited metabolic data)

Metabolic Conversion Rates

In rats, 5-(2-hydroxyethyl)-4-methylthiazole is metabolized to 4-methylthiazole-5-acetic acid with distinct specific activities:

Compound	Specific Activity (cpm/μmole)	Metabolic Pathway
5-(2-Hydroxyethyl)-4-methylthiazole	385	Oxidative conversion via hepatic enzymes
4-Methylthiazole-5-acetic acid	504	Terminal metabolite excreted in urine

The higher specific activity of the acetic acid derivative suggests rapid and complete metabolism of the hydroxyethyl precursor .

Functional Differences

• Reactivity: The hydroxyethyl group undergoes oxidation (to acetic acid) or substitution (e.g., chlorination with PCl₅ to form 5-(2-chloroethyl)-4-methylthiazole) . Bromoethyl and aminoethyl derivatives are more reactive in nucleophilic substitutions, enabling drug synthesis .
• Biological Activity: Amthamine’s aminoethyl group enhances its affinity for histamine H₂ receptors, making it 10x more potent than histamine in some assays .
• Applications: While the hydroxyethyl compound is a natural flavorant, its halogenated analogs are primarily synthetic intermediates.